Cas no 1824247-04-2 (2-Azabicyclo[2.2.2]octane-6-carboxylic acid)

• Product Name: 2-Azabicyclo[2.2.2]octane-6-carboxylic acid
• CAS No: 1824247-04-2
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD24513919
• CID: 5220973
• PubChem ID: 19097391
• Update Time: 2025-06-11

2-Azabicyclo[2.2.2]octane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane-6-carboxylic acid

• MDL： MFCD24513919
• Inchi： 1S/C8H13NO2/c10-8(11)6-3-5-1-2-7(6)9-4-5/h5-7,9H,1-4H2,(H,10,11)
• InChI Key： WKDJJFLIHAQJLC-UHFFFAOYSA-N
• SMILES： C12CCC(CC1C(O)=O)CN2

Additional information on 2-Azabicyclo[2.2.2]octane-6-carboxylic acid

2-Azabicyclo[2.2.2]octane-6-carboxylic acid (CAS No. 1824247-04-2): A Comprehensive Overview

2-Azabicyclo[2.2.2]octane-6-carboxylic acid (CAS No. 1824247-04-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive azabicyclo[2.2.2]octane core and carboxylic acid functional group, offers a promising scaffold for the development of novel therapeutic agents.

The azabicyclo[2.2.2]octane structure is known for its ability to mimic the binding interactions of biologically active molecules, making it an attractive template for drug design. The presence of the carboxylic acid group further enhances its potential by providing a site for functionalization and conjugation, which can be tailored to improve pharmacokinetic properties such as solubility, stability, and bioavailability.

Recent studies have highlighted the potential of 2-Azabicyclo[2.2.2]octane-6-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity, making them potential candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In another notable research effort, scientists at the University of California, San Francisco, explored the use of 2-Azabicyclo[2.2.2]octane-6-carboxylic acid derivatives as inhibitors of specific enzymes involved in neurodegenerative disorders. The results showed that these compounds effectively inhibited the target enzymes, suggesting their potential as therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 2-Azabicyclo[2.2.2]octane-6-carboxylic acid has also been a subject of extensive investigation. Researchers have developed efficient synthetic routes to access this compound and its derivatives, enabling the rapid exploration of structure-activity relationships (SAR). One such method involves a palladium-catalyzed coupling reaction followed by selective functionalization steps to introduce various substituents at different positions on the azabicyclic ring.

The physicochemical properties of 2-Azabicyclo[2.2.2]octane-6-carboxylic acid, including its solubility, stability, and lipophilicity, have been thoroughly characterized to facilitate its use in drug development processes. These properties are crucial for optimizing the compound's performance in biological systems and ensuring its efficacy and safety.

In addition to its therapeutic applications, 2-Azabicyclo[2.2.2]octane-6-carboxylic acid has also found utility in other areas of chemical research. For example, it has been used as a building block in the synthesis of complex organic molecules and as a ligand in coordination chemistry to form stable complexes with metal ions.

The ongoing research into 2-Azabicyclo[2.2.2]octane-6-carboxylic acid is driven by its unique structural features and versatile chemical properties. As more studies are conducted, it is likely that new applications and derivatives will emerge, further expanding its potential in both academic and industrial settings.

In conclusion, 2-Azabicyclo[2.2.2]octane-6-carboxylic acid (CAS No. 18247704-4) represents a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its distinctive structure and functional groups make it an excellent candidate for the development of novel therapeutic agents targeting a wide range of diseases and conditions.